Cas no 822-48-0 (3-(Chloromethyl)-3-methyloxetane)

3-(Chloromethyl)-3-methyloxetane is a versatile oxetane derivative characterized by its reactive chloromethyl functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of polymers, pharmaceuticals, and specialty chemicals. Its strained oxetane ring enhances reactivity, enabling efficient ring-opening polymerization or cross-linking reactions. The chloromethyl group offers further derivatization potential, facilitating the introduction of additional functionalities. The compound’s stability under controlled conditions and compatibility with a range of reagents make it suitable for precision applications in materials science and fine chemical synthesis. Its balanced reactivity and structural features contribute to its utility in advanced synthetic methodologies.
3-(Chloromethyl)-3-methyloxetane structure
822-48-0 structure
Product Name:3-(Chloromethyl)-3-methyloxetane
CAS No:822-48-0
MF:C5H9ClO
MW:120.577360868454
MDL:MFCD01709552
CID:861653
PubChem ID:79112
Update Time:2025-06-06

3-(Chloromethyl)-3-methyloxetane Chemical and Physical Properties

Names and Identifiers

    • 3-(Chloromethyl)-3-methyloxetane
    • 2-(CHLOROMETHYL)-2-METHYL-1,3-EPOXYPROPANE
    • Oxetane, 3-(chloromethyl)-3-methyl-
    • 3-Chloromethyl-3-methyloxetane
    • 2-(Chloromethyl)-1,3-epoxy-2-methylpropane
    • MCZYEFODKAZWIH-UHFFFAOYSA-N
    • HT698
    • 3-(Chloromethyl);-3-methyloxetane
    • FCH964095
    • 3-METHYL-3-CHLOROMETHYLOXETANE
    • PB27545
    • AK130143
    • OR309057
    • AX8224969
    • 3-(Chloromethyl)-3-methyloxetane (ACI)
    • 3-Chloromethyl-3-methyloxacyclobutane
    • 3-Methyl-3-(chloromethyl)oxacyclobutane
    • BRN 1236376
    • AKOS006378960
    • C1229
    • 822-48-0
    • DB-003412
    • 3-(chloromethyl)-3-methyl-oxetane
    • CS-0051705
    • DTXSID80231618
    • SY053576
    • AS-50433
    • SCHEMBL282689
    • MFCD01709552
    • P10201
    • EN300-1982101
    • MDL： MFCD01709552
    • Inchi： 1S/C5H9ClO/c1-5(2-6)3-7-4-5/h2-4H2,1H3
    • InChI Key： MCZYEFODKAZWIH-UHFFFAOYSA-N
    • SMILES： ClCC1(COC1)C
    • BRN： 1236376

Computed Properties

  • Exact Mass: 120.03400
  • Monoisotopic Mass: 120.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 68.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.10
  • Boiling Point: 88°C/97.5mmHg
  • Flash Point: 42.9°C
  • Refractive Index: 1.4480-1.4520
  • PSA: 9.23000
  • LogP: 1.26170
  • Solubility: Not determined

3-(Chloromethyl)-3-methyloxetane Security Information

3-(Chloromethyl)-3-methyloxetane Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Chloromethyl)-3-methyloxetane Pricemore >>

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abcr
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abcr
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Chemenu
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Chemenu
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3-(Chloromethyl)-3-methyloxetane Production Method

Production Method 1

3143-02-0 3143-02-0
822-48-0 822-48-0
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Carbon tetrachloride
Reference
Tripod ligands with three different donor groups: synthesis and coordination of CH3C(CH2PR2)(CH2PR'2)(CH2PR''2)
Heidel, Horst; et al, Zeitschrift fuer Naturforschung, 1993, 48(11), 1681-92

Production Method 2

13431-60-2 13431-60-2
822-48-0 822-48-0
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Synthesis and broncholytic activity of 3,3-substituted oxetanes
Zarudii, F. S.; et al, Khimiko-Farmatsevticheskii Zhurnal, 1985, 19(2), 161-5

Production Method 3

78-71-7 78-71-7
822-48-0 822-48-0
Reaction Conditions
1.1 Reagents: Zinc Catalysts: Potassium iodide Solvents: Acetic acid
2.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Synthesis and broncholytic activity of 3,3-substituted oxetanes
Zarudii, F. S.; et al, Khimiko-Farmatsevticheskii Zhurnal, 1985, 19(2), 161-5

3-(Chloromethyl)-3-methyloxetane Raw materials

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